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Compound of Interest

Compound Name: Buquinolate

Cat. No.: B1668063

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the susceptibility of various Eimeria
species to the quinolone anticoccidial agent, Buquinolate. The information presented herein is
curated for researchers, scientists, and professionals involved in the development of veterinary
drugs. This document details the susceptible parasite species, quantitative efficacy data,
experimental protocols for susceptibility testing, and the drug's mechanism of action.

Susceptible Eimeria Species

Buquinolate has demonstrated efficacy against a range of pathogenic Eimeria species in both
chickens and turkeys. The susceptible species identified from scientific literature are
summarized below.

Table 1: Eimeria Species in Chickens Susceptible to Buquinolate
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Eimeria Species

Common Site of Infection

Eimeria acervulina

Duodenum

Eimeria brunetti

Lower intestine, rectum, ceca

Eimeria maxima

Jejunum

Eimeria mivati

Duodenum

Eimeria necatrix

Jejunum, ceca

Eimeria tenella

Ceca

Table 2: Eimeria Species in Turkeys Susceptible to Buquinolate

Eimeria Species

Common Site of Infection

Eimeria adenoeides

Ceca, rectum

Eimeria gallopavonis

Lower small intestine, rectum, ceca

Eimeria meleagrimitis

Duodenum, jejunum

Quantitative Efficacy Data

Quantitative data on the efficacy of Buquinolate is primarily available from in vivo studies,

focusing on parameters such as oocyst production, weight gain, and lesion score reduction.

While specific IC50 values are not readily available in the reviewed literature, the following

table summarizes key efficacy findings.

Table 3: Efficacy of Buquinolate Against Eimeria tenella in Chickens
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Buquinolate .
. Observation
Parameter Concentration Inoculum ) Results
. Period
in Feed
Average of 2.9
100,000 million oocysts
Oocyst Days 6-10 post- ]
] 0.00825% sporulated ) ) per bird
Production inoculation
oocysts recovered from
the ceca.[1]
Average of 1.9
100,000 million oocysts
Oocyst Days 6-10 post- )
] 0.011% sporulated ] ] per bird
Production inoculation
oocysts recovered from
the ceca.[1]
Average of 19
100,000 million oocysts
Oocyst Control Days 6-10 post- ]
] ] sporulated ] ) per bird
Production (unmedicated) inoculation
oocysts recovered from

the ceca.[1]

Studies have also consistently reported that Buquinolate medication leads to improved weight
gain and reduced mortality in chickens infected with mixed Eimeria species, including E.
necatrix, E. tenella, E. maxima, and E. brunetti[2].

Mechanism of Action

Buquinolate, like other quinolone anticoccidial drugs, targets the parasite's cellular respiration
process. Specifically, it inhibits the mitochondrial electron transport chain. The primary site of
action is at the level of the cytochrome complex, where it is understood to block electron
transport near cytochrome b. This disruption of cellular respiration deprives the parasite of the
necessary energy for development and replication.
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Caption: Mechanism of action of Buquinolate on the Eimeria mitochondrial electron transport
chain.

Experimental Protocols

The following is a generalized in vivo protocol for assessing the susceptibility of Eimeria
species to Buquinolate, based on established guidelines for anticoccidial sensitivity testing.

Animal Model and Housing

e Animals: Day-old broiler chickens or turkey poults, obtained from a commercial hatchery and
confirmed to be free of coccidial infection.

e Housing: Birds are housed in wire-floored battery cages to prevent exogenous reinfection.
Temperature and lighting are maintained according to standard brooding practices.

Diet and Medication
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» Feed: A standard, unmedicated starter mash is provided ad libitum.

» Medication: Buquinolate is incorporated into the feed at various concentrations (e.g.,
0.00825%, 0.011%). A non-medicated control group and a non-infected, non-medicated
control group are essential.

Parasite Strain and Inoculation
o Parasite: Laboratory-maintained, drug-sensitive strains of the target Eimeria species are

used. Oocysts are sporulated prior to inoculation.

 Inoculation: At approximately 14 days of age, each bird (except for the uninfected control
group) is orally inoculated with a predetermined number of sporulated oocysts. The dose is
titrated to induce moderate disease in unmedicated birds.

Experimental Design

A typical experimental design would include the following groups:

Group 1: Uninfected, Unmedicated Control (UUC)

Group 2: Infected, Unmedicated Control (IUC)

Group 3: Infected, Medicated with Buquinolate (Test Concentration 1)

Group 4: Infected, Medicated with Buquinolate (Test Concentration 2)

Data Collection and Evaluation Parameters

* Weight Gain: Individual bird weights are recorded at the start of the experiment, on the day
of inoculation, and at the termination of the study (typically 6-7 days post-inoculation).

o Feed Conversion Ratio (FCR): Feed consumption for each group is measured, and FCR is
calculated.

e Lesion Scoring: At the end of the study, birds are euthanized, and the intestines are
examined for gross lesions. Lesions are scored on a scale of O to 4, depending on the
severity and the Eimeria species.
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e Oocyst Counts: Fecal samples are collected from each group for a set period (e.g., days 5-9
post-inoculation), and the number of oocysts per gram of feces (OPG) is determined using a
McMaster chamber.

Statistical Analysis

Data on weight gain, FCR, lesion scores, and oocyst counts are subjected to statistical analysis
(e.g., ANOVA) to determine significant differences between the medicated and control groups.
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Phase 1: Preparation

(Day 1: Procure coccidia-free chicks/poults)

Y
(House in battery cages with unmedicated feed)

\ 4
(Prepare medicated feed with Buquinolate)

Phase 2: Infection

(Day 12: Start medicated feed for treatment groups)

\ 4
(Day 14: Orally inoculate birds with sporulated Eimeria oocysts)

Phase 3: Evaluation

N

(Days 14-21: Monitor clinical signs and mortality)

(Days 19-21: Collect fecal samples for oocyst counts) [Day 21: Record final body weights and calculate weight gain)

(Day 21: Euthanize birds and perform lesion scoring)

Phase 4: Data Analysis

Analyze data for weight gain, FCR, lesion scores, and oocyst counts

Determine efficacy of Buquinolate
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Caption: General experimental workflow for in vivo evaluation of Buquinolate efficacy against
Eimeria.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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